N-[4-(2-methoxyethoxy)phenyl]cyclohexanecarboxamide

• IUPAC Name: N-[4-(2-methoxyethoxy)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C16H23NO3/c1-19-11-12-20-15-9-7-14(8-10-15)17-16(18)13-5-3-2-4-6-13/h7-10,13H,2-6,11-12H2,1H3,(H,17,18)
• InChI Key: URZBWOXGNIKVMC-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=C(C=C1)NC(=O)C2CCCCC2
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

N-[4-(2-methoxyethoxy)phenyl]cyclohexanecarboxamide is a chemical compound that belongs to the class of cyclohexanecarboxamides It is characterized by the presence of a cyclohexane ring attached to a carboxamide group, with a phenyl ring substituted with a 2-methoxyethoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(2-methoxyethoxy)phenyl]cyclohexanecarboxamide typically involves the reaction of 4-(2-methoxyethoxy)aniline with cyclohexanecarboxylic acid chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions generally include:

• Solvent: Dichloromethane or tetrahydrofuran
• Temperature: Room temperature to reflux
• Reaction time: Several hours to overnight

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

N-[4-(2-methoxyethoxy)phenyl]cyclohexanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium, chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Nitration using nitric acid and sulfuric acid, halogenation using bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

N-[4-(2-methoxyethoxy)phenyl]cyclohexanecarboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[4-(2-methoxyethoxy)phenyl]cyclohexanecarboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory